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Compound of Interest

Compound Name: L-745870 hydrochloride

Cat. No.: B1649282 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation of L-745,870 hydrochloride for

animal injection. It includes frequently asked questions, troubleshooting guides, experimental

protocols, and key data to ensure successful and reproducible experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended vehicle for in vivo injections of L-745,870 hydrochloride?

A1: Based on its high water solubility, the primary recommended vehicle for L-745,870

hydrochloride is sterile water for injection.[1][2] For physiological compatibility, isotonic saline

(0.9% sodium chloride) or Phosphate-Buffered Saline (PBS) at a pH of 7.2 are also commonly

used and recommended.[3]

Q2: What is the solubility of L-745,870 hydrochloride in common solvents?

A2: L-745,870 hydrochloride is highly soluble in water.[1][2] It is also soluble in other solvents

such as DMSO, DMF, and ethanol.[3][4][5] Refer to the data table below for specific solubility

information.

Q3: How should L-745,870 hydrochloride be stored?

A3: The solid compound should be stored desiccated at +4°C or 2-8°C.[1] Once reconstituted

in a solvent, it is recommended to aliquot and freeze stock solutions at -20°C or -80°C.[1][4]
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Stock solutions are generally stable for up to 3 months at -20°C.[1]

Q4: What are the typical routes of administration and dosages used in animal studies?

A4: L-745,870 has been administered to rodents through various routes, including

intraperitoneal (i.p.), subcutaneous (s.c.), and oral (p.o.) administration.[6][7][8][9] Dosages can

vary significantly depending on the study's objectives, with effective doses reported from 1

mg/kg up to 100 mg/kg in mice.[6][8]

Q5: Is L-745,870 hydrochloride stable in solution?

A5: Stock solutions of L-745,870 hydrochloride are stable for up to 3 months when stored at

-20°C.[1] For in vivo experiments, it is best practice to prepare fresh working solutions on the

day of use to ensure stability and prevent degradation.[4]

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for L-745,870

hydrochloride.

Property Value Citations

Molecular Weight 436.21 g/mol (trihydrochloride) [1][2]

Solubility in Water Soluble to 100 mM [2]

Solubility in DMSO

25 mg/mL (76.49 mM) with

sonication; 32.26 mg/mL

(88.80 mM) with sonication

[4][5]

Solubility in PBS (pH 7.2) 10 mg/mL [3]

Solubility in Ethanol 5 mg/mL [3]

Storage (Solid) Desiccate at +4°C [2]

Storage (Solution)

Aliquot and freeze at -20°C or

-80°C; Stable for up to 3

months at -20°C

[1][4]
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Experimental Protocol: Preparation of L-745,870
Hydrochloride in Saline for Injection
This protocol outlines the steps for preparing a 1 mg/mL solution of L-745,870 hydrochloride in

sterile saline for animal injection.

Materials:

L-745,870 hydrochloride powder

Sterile 0.9% sodium chloride (saline) solution

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile syringes and needles

Procedure:

Calculate the required mass: Determine the total volume of the solution needed and

calculate the corresponding mass of L-745,870 hydrochloride required for a final

concentration of 1 mg/mL. Example: For 10 mL of solution, 10 mg of the compound is

needed.

Weigh the compound: Carefully weigh the calculated amount of L-745,870 hydrochloride

powder using a calibrated analytical balance and transfer it to a sterile conical tube.

Add the vehicle: Add the desired volume of sterile 0.9% saline to the conical tube containing

the powder.

Dissolve the compound: Tightly cap the tube and vortex the solution until the powder is

completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution
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if necessary, but ensure the solution returns to room temperature before injection.

Sterile filter the solution: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile

syringe filter to the syringe and filter the solution into a new sterile tube or vial. This step

removes any potential microbial contamination and undissolved particulates.

Verify clarity: Visually inspect the final solution to ensure it is clear and free of any

precipitates or particulates.

Administer to animals: Use the freshly prepared, sterile solution for injection.

Troubleshooting Guide
Q: My L-745,870 hydrochloride is not fully dissolving in water or saline. What should I do?

A: If you encounter solubility issues, consider the following:

Increase mixing: Ensure you have vortexed the solution thoroughly.

Gentle warming: Briefly warm the solution in a 37°C water bath.

Sonication: Use an ultrasonic bath to aid dissolution.[4][5]

Check concentration: Verify that you have not exceeded the solubility limit. For higher

concentrations, consider using a different solvent system, such as a small amount of DMSO

followed by dilution with saline, but be mindful of the potential toxicity of the co-solvent in

your animal model.

Q: The solution is clear initially, but a precipitate forms over time. Why is this happening and

how can I prevent it?

A: Precipitation upon standing can be due to a few factors:

pH shift: Although L-745,870 hydrochloride is water-soluble, changes in pH upon dilution in

certain buffers can affect its stability. Ensure your final vehicle pH is compatible.

Temperature changes: If the solution was warmed to dissolve, it might precipitate as it cools

to room temperature if it is near its saturation point.
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Recommendation: It is always best to prepare the solution fresh on the day of the

experiment to avoid issues with stability and precipitation.[4]

Q: Can I use a co-solvent like DMSO for my in vivo study?

A: While L-745,870 hydrochloride is soluble in DMSO, it is important to consider the potential

effects of DMSO on your experimental animals. If a co-solvent is necessary, use the lowest

possible concentration of DMSO and ensure the final concentration in the injected volume is

well-tolerated by the animal species and model being used. Always run appropriate vehicle

controls in your study.
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Caption: Workflow for preparing L-745,870 hydrochloride solution for animal injection.
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Troubleshooting Decision Tree for Vehicle Preparation
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Caption: Decision tree for troubleshooting dissolution issues with L-745,870 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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